Cas no 1798513-22-0 (N-(3,4-Dichlorophenyl)-4-[(6-methyl-2-oxo-2H-pyran-4-yl)oxy]-1-piperidinecarboxamide)

• Product Name: N-(3,4-Dichlorophenyl)-4-[(6-methyl-2-oxo-2H-pyran-4-yl)oxy]-1-piperidinecarboxamide
• CAS No: 1798513-22-0
• MF: C₁₈H₁₈Cl₂N₂O₄
• MW: 397.252522945404
• CID: 5375669
• Update Time: 2025-05-20

N-(3,4-Dichlorophenyl)-4-[(6-methyl-2-oxo-2H-pyran-4-yl)oxy]-1-piperidinecarboxamide Chemical and Physical Properties

Names and Identifiers

• N-(3,4-Dichlorophenyl)-4-[(6-methyl-2-oxo-2H-pyran-4-yl)oxy]-1-piperidinecarboxamide

• Inchi： 1S/C18H18Cl2N2O4/c1-11-8-14(10-17(23)25-11)26-13-4-6-22(7-5-13)18(24)21-12-2-3-15(19)16(20)9-12/h2-3,8-10,13H,4-7H2,1H3,(H,21,24)
• InChI Key： ZOBHJSILVGNPRS-UHFFFAOYSA-N
• SMILES： N1(C(NC2=CC=C(Cl)C(Cl)=C2)=O)CCC(OC2C=C(C)OC(=O)C=2)CC1

Experimental Properties

• Density: 1.42±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 641.2±55.0 °C(Predicted)
• pka: 12.60±0.70(Predicted)

Additional information on N-(3,4-Dichlorophenyl)-4-[(6-methyl-2-oxo-2H-pyran-4-yl)oxy]-1-piperidinecarboxamide

Introduction to N-(3,4-Dichlorophenyl)-4-[(6-methyl-2-oxo-2H-pyran-4-yl)oxy]-1-piperidinecarboxamide (CAS No. 1798513-22-0)

N-(3,4-Dichlorophenyl)-4-[(6-methyl-2-oxo-2H-pyran-4-yl)oxy]-1-piperidinecarboxamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. This compound, identified by its CAS number CAS No. 1798513-22-0, represents a fusion of aromatic and heterocyclic moieties, making it a promising candidate for further investigation in drug discovery and development.

The molecular structure of N-(3,4-Dichlorophenyl)-4-[(6-methyl-2-oxo-2H-pyran-4-yl)oxy]-1-piperidinecarboxamide incorporates a 3,4-dichlorophenyl group, which is known for its ability to enhance binding affinity and selectivity in various pharmacological targets. This substituent is particularly valuable in the design of kinase inhibitors and other enzyme-targeted therapeutics. Additionally, the presence of a 6-methyl-2-oxo-2H-pyran-4-yl moiety introduces a pyranone ring system, which is often associated with bioactive molecules due to its ability to engage in hydrogen bonding and hydrophobic interactions with biological targets.

The piperidinecarboxamide functional group at the C-terminal of the molecule further contributes to its pharmacological potential. Piperidine derivatives are widely recognized for their role in medicinal chemistry, particularly in the development of antiviral, antibacterial, and anticancer agents. The amide linkage not only provides a site for further chemical modification but also enhances the solubility and bioavailability of the compound, making it more suitable for therapeutic applications.

In recent years, there has been a growing interest in the development of small molecule inhibitors targeting protein-protein interactions (PPIs). N-(3,4-Dichlorophenyl)-4-[(6-methyl-2-oxo-2H-pyran-4-yl)oxy]-1-piperidinecarboxamide has been identified as a potential lead compound in this area due to its unique structural features that can disrupt PPIs involved in various diseases. Preliminary studies have suggested that this compound may exhibit inhibitory activity against certain kinases and other enzymes implicated in cancer progression.

The synthesis of N-(3,4-Dichlorophenyl)-4-[(6-methyl-2-oxo-2H-pyran-4-yl)oxy]-1-piperidinecarboxamide involves multiple steps, including chlorination, etherification, and amide bond formation. Each step must be carefully optimized to ensure high yield and purity. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the complex core structure efficiently. The use of high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy has been crucial in characterizing the intermediate compounds and confirming the final structure.

The pharmacokinetic properties of N-(3,4-Dichlorophenyl)-4-[(6-methyl-2-oxo-2H-pyran-4-yli)oxy]-1-piperidinecarboxamide are under active investigation. In vitro studies have demonstrated its stability under various conditions and its potential for oral administration. Additionally, preliminary pharmacokinetic studies in animal models have shown promising results regarding bioavailability and metabolic stability. These findings suggest that this compound may have the potential to translate into effective therapeutic agents if further optimized.

The impact of molecular modifications on the biological activity of N-(3,4-Dichlorophenyl)-4-[(6-methyl-)oxo] -1-piperidinecarboxamide is another area of active research. By systematically varying substituents on different parts of the molecule, researchers aim to fine-tune its pharmacological profile. For instance, replacing the 3,4-dichlorophenyl group with other halogenated aromatic rings or introducing additional heterocyclic moieties could alter its binding affinity and selectivity towards specific biological targets.

The role of computational chemistry in the design and optimization of N-(3,4-Dichlorophenyl-[6-methyl] -oxo] -1-piperidinecarboxamide cannot be overstated. Molecular modeling techniques such as docking simulations have been used to predict how this compound interacts with various biological targets at an atomic level. These simulations provide valuable insights into binding modes and can guide experimental efforts by highlighting key residues involved in binding interactions.

In conclusion,N-(3, 4-Dichlorophenyl -[6-methyl- 2-ox- o] -[ox] - 1-pip] erid] ine] carbo] amide(CAS No.
                            <i>1798513
<i>-22
<i>-0</i>)</i> is a structurally complex compound with significant potential for further exploration in pharmaceutical chemistry. Its unique combination of functional groups makes it an attractive candidate for drug discovery efforts aimed at developing novel therapeutics against various diseases.